Cas no 2091734-79-9 (N-{2-formyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}acetamide)

• Product Name: N-{2-formyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}acetamide
• CAS No: 2091734-79-9
• MF: C₁₀H₁₃N₃O₂
• MW: 207.229121923447
• CID: 5247949
• Update Time: 2025-05-21

N-{2-formyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2-formyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-6-yl)-
• N-{2-formyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}acetamide

• Inchi： 1S/C10H13N3O2/c1-7(15)11-8-2-3-10-12-9(6-14)5-13(10)4-8/h5-6,8H,2-4H2,1H3,(H,11,15)
• InChI Key： KMIHGYJXBXLUSH-UHFFFAOYSA-N
• SMILES： C(NC1CN2C=C(C=O)N=C2CC1)(=O)C

Additional information on N-{2-formyl-5H,6H,7H,8H-imidazo1,2-apyridin-6-yl}acetamide

N-{2-formyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetamide: A Comprehensive Overview

The compound N-{2-formyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetamide, identified by the CAS number 2091734-79-9, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazopyridines, which are heterocyclic aromatic compounds known for their unique electronic properties and biological activities. The structure of this molecule consists of an imidazo[1,2-a]pyridine ring system substituted with a formyl group at position 2 and an acetamide group at position 6. These substituents play a crucial role in determining the compound's chemical reactivity and biological functionality.

Recent studies have highlighted the importance of imidazopyridine derivatives in drug discovery and development. The presence of the formyl group in this compound introduces additional reactivity, making it a valuable substrate for further functionalization. Researchers have explored the use of this compound as a precursor for synthesizing more complex molecules with enhanced pharmacological properties. For instance, the formyl group can be subjected to various transformations, such as oxidation or reduction, to generate derivatives with improved solubility or bioavailability.

The acetamide group attached to the imidazo[1,2-a]pyridine ring adds another layer of functionality to this compound. Acetamides are known for their ability to form hydrogen bonds, which can significantly influence the molecule's interactions with biological targets. This feature makes N-{2-formyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetamide a promising candidate for exploring enzyme inhibition or receptor binding studies. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and various biological targets with high precision.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The imidazo[1,2-a]pyridine core can be synthesized via cyclization reactions involving appropriate starting materials such as o-amino pyridines or related compounds. The introduction of the formyl and acetamide groups requires careful planning to ensure optimal yields and purity. Researchers have reported efficient methods for synthesizing similar compounds using microwave-assisted synthesis or continuous flow reactors, which offer advantages in terms of reaction time and scalability.

The chemical stability of N-{2-formyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}acetamide has been evaluated under various conditions. Studies indicate that the compound exhibits good stability under neutral conditions but may undergo degradation in strongly acidic or basic environments. This information is critical for determining the appropriate storage conditions and handling procedures for this compound in research settings.

From a biological standpoint, this compound has shown potential in several areas. Recent research has focused on its anti-inflammatory properties, where it has demonstrated inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, studies have explored its role as an antioxidant agent due to its ability to scavenge free radicals and reduce oxidative stress in cellular models.

In conclusion, N-{2-formyl-5H